Cas no 449737-01-3 (1-4-(4-Methylphenyl)phenoxypropan-2-one)

• Product name: 1-4-(4-Methylphenyl)phenoxypropan-2-one
• CAS No: 449737-01-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD02969029
• CID: 1086485
• PubChem ID: 2791908

1-4-(4-Methylphenyl)phenoxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((4'-Methyl-[1,1'-biphenyl]-4-yl)oxy)propan-2-one
• 1-[(4'-methylbiphenyl-4-yl)oxy]acetone(SALTDATA: FREE)
• 1-[4-(4-methylphenyl)phenoxy]propan-2-one
• AURORA 17223
• F3098-1210
• AKOS000273077
• 1-[(4'-METHYLBIPHENYL-4-YL)OXY]ACETONE
• BS-38042
• 1-[(4'-Methyl-4-biphenylyl)oxy]acetone
• 1-[(4''-Methylbiphenyl-4-yl)oxy]acetone
• 1-({4'-METHYL-[1,1'-BIPHENYL]-4-YL}OXY)PROPAN-2-ONE
• 449737-01-3
• MFCD02969029
• DTXSID00383128
• 1-4-(4-Methylphenyl)phenoxypropan-2-one

• MDL： MFCD02969029
• Inchi： InChI=1S/C16H16O2/c1-12-3-5-14(6-4-12)15-7-9-16(10-8-15)18-11-13(2)17/h3-10H,11H2,1-2H3
• InChI Key： WFXFYYHWZHAGIG-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CC=C(C=C2)OCC(=O)C

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.62980

1-4-(4-Methylphenyl)phenoxypropan-2-one Security Information

1-4-(4-Methylphenyl)phenoxypropan-2-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on 1-4-(4-Methylphenyl)phenoxypropan-2-one

CAS No. 449737-01-3: 1-4-(4-Methylphenyl)phenoxypropan-2-one

The compound CAS No. 449737-01-3, also known as 1-4-(4-Methylphenyl)phenoxypropan-2-one, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structurally, the molecule consists of a propanone backbone with a phenoxy group attached at the alpha position (C2). The phenoxy group is further substituted with a methyl group at the para position of the aromatic ring, giving the compound its distinct name: 1-4-(4-Methylphenyl)phenoxypropan-2-one. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic and steric properties that are crucial for its functional applications.

Recent studies have highlighted the potential of CAS No. 449737-01-3 as a building block in drug design, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Its ability to form hydrogen bonds and interact with hydrophobic pockets in protein structures makes it an attractive candidate for rational drug design approaches.

In terms of synthesis, several methods have been explored to efficiently prepare 1-4-(4-Methylphenyl)phenoxypropan-2-one. One common approach involves the nucleophilic aromatic substitution of a methyl-substituted phenol derivative with a suitable electrophile, followed by oxidation to form the ketone group. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring scalability for industrial applications.

The compound has also shown promise in agrochemical applications, particularly as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways has been extensively studied, with recent findings suggesting potential for sustainable agricultural practices.

From an environmental standpoint, CAS No. 449737-01-3 has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint compared to traditional synthetic compounds.

In conclusion, 1-4-(4-Methylphenyl)phenoxypropan-2-one, or CAS No. 449737-01-3, represents a valuable compound with diverse applications across multiple industries. Its structural versatility, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within organic chemistry and related fields.